Eucalyptus Leaf

Eucalyptus Leaf
Eucalyptus globulus (leaf)
Eucalyptus Leaf
MyrtaceaeEucalyptusEucalyptus globulus

Plant Description

Eucalyptus Leaf, derived primarily from Eucalyptus globulus, is a potent botanical known for its robust medicinal properties. Rich in 1,8-cineole (eucalyptol), flavonoids, and tannins, it exhibits significant antiseptic, anti-inflammatory, and expectorant effects. Traditionally used to alleviate respiratory conditions such as coughs, colds, and bronchitis, its volatile oils help clear congested airways. It also possesses antimicrobial qualities, making it valuable in topical applications for minor wounds and muscle aches.

Geographic Distribution

Native to southeastern Australia and Tasmania. Widely cultivated in tropical and subtropical regions worldwide, including China, India, Africa, and the Americas.

Related Compounds

Related Compounds
Natural product compounds extracted from this plant
1,8-桉叶素

1,8-桉叶素

1,8-Cineole

CAS: 470-82-6

1,4-桉叶素

1,4-桉叶素

1,4-Cineol

CAS: 470-67-7

Statistics
Compound Count2
Taxonomy
FamilyMyrtaceae
GenusEucalyptus
SpeciesEucalyptus globulus
Metadata
Created At2/2/2026
Updated At2/12/2026